2-amino-N-(3,4-dimethoxyphenyl)benzene-1-sulfonamide

• Molecular Formula: C14H16N2O4S
• Molecular Weight: 308.35 g/mol
• IUPAC Name: 2-amino-N-(3,4-dimethoxyphenyl)benzenesulfonamide
• InChI: InChI=1S/C14H16N2O4S/c1-19-12-8-7-10(9-13(12)20-2)16-21(17,18)14-6-4-3-5-11(14)15/h3-9,16H,15H2,1-2H3
• InChI Key: CLNTXNCXXVPLTI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)NS(=O)(=O)C2=CC=CC=C2N)OC

Description

2-amino-N-(3,4-dimethoxyphenyl)benzene-1-sulfonamide is a useful research compound. Its molecular formula is C14H16N2O4S and its molecular weight is 308.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of N-(3,4-dimethoxyphenyl)-2-nitrobenzenesulfonamide (2.5 g, 7.39 mmol) and SnCl2 (8.34 g, 36.9 mmol) in ethanol was heated at 100° C. for 5 h in a sealed tube with TLC monitoring (hexane:EtOAc, 1:1). After concentration in vacuo H2O (30 mL) was added and the mixture was extracted with EtOAc (3×100 mL). The combined organic layer was dried over Na2SO4, filtered and concentrated in vacuo. Purification by gradient flash chromatography, eluting with 20-25% EtOAc in hexane yielded the title compound (2.0 g, 6.49 mmol).